![molecular formula C11H17IN2 B6303974 2-(t-Butyl)-1-(cyclopropylmethyl)-4-iodo-1H-imidazole CAS No. 2177264-64-9](/img/structure/B6303974.png)
2-(t-Butyl)-1-(cyclopropylmethyl)-4-iodo-1H-imidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(t-Butyl)-1-(cyclopropylmethyl)-4-iodo-1H-imidazole, also known as tBICI, is a heterocyclic organic compound belonging to the imidazole family. It is a colorless, crystalline solid with a melting point of 115-116°C and a boiling point of 256°C. tBICI is a versatile compound with a wide range of applications in organic synthesis, biochemistry, and pharmacology.
Scientific Research Applications
TBICI has a wide range of applications in scientific research. It is used in organic synthesis as a reagent and catalyst, and it has been used in the synthesis of a variety of heterocyclic compounds. It is also used in biochemistry and pharmacology as a substrate for the oxidation of alcohols and aldehydes. Furthermore, it has been used as a ligand for the coordination of transition metals in organometallic complexes.
Mechanism of Action
The mechanism of action of 2-(t-Butyl)-1-(cyclopropylmethyl)-4-iodo-1H-imidazole is not fully understood. However, it is known that it acts as an oxidizing agent in organic synthesis and as a ligand for transition metals in organometallic complexes. It is also thought to act as an inhibitor of certain enzymes, including cytochrome P450 and monoamine oxidase.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(t-Butyl)-1-(cyclopropylmethyl)-4-iodo-1H-imidazole are not fully understood. It is known that it can act as an inhibitor of certain enzymes, but its exact effects on the body are not yet known.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-(t-Butyl)-1-(cyclopropylmethyl)-4-iodo-1H-imidazole in lab experiments is its versatility. It can be used in a variety of organic synthesis, biochemistry, and pharmacology applications. It is also relatively inexpensive and easy to obtain. However, it has some limitations. For example, it is not very stable and can decompose if it is not stored properly.
Future Directions
There are a number of potential future directions for 2-(t-Butyl)-1-(cyclopropylmethyl)-4-iodo-1H-imidazole research. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Additionally, further research into its use as a ligand for transition metals in organometallic complexes could lead to new and improved catalysts for organic synthesis. Finally, research into its use as an inhibitor of certain enzymes could lead to new therapeutic agents for the treatment of various diseases.
Synthesis Methods
TBICI can be synthesized from commercially available starting materials through a series of reactions. The first step is to react 1-chloro-2-t-butyl-cyclopropane with potassium iodide in the presence of sodium hydroxide to form t-butyl-1-iodocyclopropane. This is then treated with N-methylformamide and sodium nitrite to form the imidazole ring. Finally, the imidazole is reacted with aqueous potassium iodide to form 2-(t-Butyl)-1-(cyclopropylmethyl)-4-iodo-1H-imidazole.
properties
IUPAC Name |
2-tert-butyl-1-(cyclopropylmethyl)-4-iodoimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17IN2/c1-11(2,3)10-13-9(12)7-14(10)6-8-4-5-8/h7-8H,4-6H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYMOBSZADNETFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NC(=CN1CC2CC2)I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17IN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(tert-butyl)-1-(cyclopropylmethyl)-4-iodo-1H-imidazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.